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Compound of Interest

Compound Name: 3-Methyl-D-phenylalanine

Cat. No.: B556593 Get Quote

An In-depth Technical Guide to 3-Methyl-D-phenylalanine: Molecular Properties

This guide provides essential physicochemical data for 3-Methyl-D-phenylalanine, a

derivative of the amino acid phenylalanine. It is intended for researchers, scientists, and

professionals in drug development who require precise molecular information for their work.

Core Molecular Data
3-Methyl-D-phenylalanine is distinguished by a methyl group substitution on the phenyl ring,

which influences its hydrophobic properties. This modification is significant in the synthesis of

peptides and proteins, where it can be used to create analogs with enhanced stability and

efficacy.

Below is a summary of the key molecular identifiers for this compound.
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Property Value

Molecular Formula C10H13NO2[1][2][3]

Molecular Weight 179.23 g/mol [1]

Alternate Molecular Weight 179.22 g/mol [2][3][4]

CAS Number 114926-39-5[1]

IUPAC Name
(2R)-2-amino-3-(3-methylphenyl)propanoic

acid[2]

Logical Relationship of Molecular Properties
The following diagram illustrates the relationship between the common name of the compound

and its fundamental molecular properties.

Molecular properties of 3-Methyl-D-phenylalanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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